N-(3-phenylpropyl)-2-(thiophene-2-sulfonamido)thiazole-4-carboxamide

• IUPAC Name: N-(3-phenylpropyl)-2-(thiophen-2-ylsulfonylamino)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H17N3O3S3/c21-16(18-10-4-8-13-6-2-1-3-7-13)14-12-25-17(19-14)20-26(22,23)15-9-5-11-24-15/h1-3,5-7,9,11-12H,4,8,10H2,(H,18,21)(H,19,20)
• InChI Key: DPQFHOZSPCXJGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)C2=CSC(=N2)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H17N3O3S3
• Molecular Weight: 407.5 g/mol
• CAS No.: 1021065-75-7

Description

N-(3-phenylpropyl)-2-(thiophene-2-sulfonamido)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C17H17N3O3S3 and its molecular weight is 407.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that compounds related to N-(3-phenylpropyl)-2-(thiophene-2-sulfonamido)thiazole-4-carboxamide demonstrate potential antimicrobial properties. For instance, derivatives prepared from N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides exhibited significant antibacterial activity against B. subtilis and antifungal activity against A. niger (D. Sowmya et al., 2018). This underscores the potential of sulfonamide derivatives in treating microbial infections.

Anticancer Evaluation

Sulfonamide derivatives have also been investigated for their anticancer properties. A study on the synthesis and antimicrobial activities of novel β-lactam and thiazolidine-grafted tetrahydrobenzothiophenes bearing a biologically active sulfonamide moiety revealed that these compounds exhibited significant activities against bacterial and fungal strains, suggesting a potential for anticancer applications (M. Babu et al., 2013).

Carbonic Anhydrase Inhibitors

Several studies have focused on the inhibition of carbonic anhydrase isoenzymes by sulfonamide-containing compounds. For example, novel pyrazole-3,4-dicarboxamides bearing biologically active sulfonamide moiety were synthesized and showed effective inhibitory activity against human cytosolic carbonic anhydrase I and II, highlighting their potential use in medical applications such as the treatment of glaucoma or mountain sickness (Samet Mert et al., 2016).